1-(3-Chloropyridin-2-yl)-4-hydroxypiperidine-4-carbonitrile

• CAS No.: 828265-98-1
• Molecular Formula: C11H12ClN3O
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 1-(3-chloropyridin-2-yl)-4-hydroxypiperidine-4-carbonitrile
• InChI: InChI=1S/C11H12ClN3O/c12-9-2-1-5-14-10(9)15-6-3-11(16,8-13)4-7-15/h1-2,5,16H,3-4,6-7H2
• InChI Key: HAUGLWIOOXXFRV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C#N)O)C2=C(C=CC=N2)Cl

Description

1-(3-Chloropyridin-2-yl)-4-hydroxypiperidine-4-carbonitrile is a useful research compound. Its molecular formula is C11H12ClN3O and its molecular weight is 237.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(3-chloro-2-pyridyl)-4-piperidone (compound 21) (13 g, 62 mmol), TMS-CN (6.2 g, 62 mmol) and AlCl3 (0.1 g) in toluene (100 ml) was heated to 60° C., and stirred overnight. Then 0.1 equivalent of methanesulfonic acid was added, and the reaction mixture was heated to reflux for half an hour. After the reaction was completed, three times of water was added into the reaction solution. The reaction mixture was extracted by ethyl acetate. The organic layer was evaporated to give a crude product, which was purified using column chromatography to give the product. (8 g, 55%)